Heneicosyl Methane Sulfonate (CAS 623171-54-0): A Technical Guide for Researchers
Heneicosyl Methane Sulfonate (CAS 623171-54-0): A Technical Guide for Researchers
Disclaimer: Heneicosyl methane (B114726) sulfonate (CAS 623171-54-0) is a research chemical with limited publicly available data. This guide has been compiled from information on its constituent precursors, general chemical principles of the methanesulfonate (B1217627) class, and supplier-provided data. All experimental protocols and potential applications are presented as informed hypotheses to guide research and development efforts.
Executive Summary
Heneicosyl methane sulfonate is the methanesulfonate ester of 1-heneicosanol (B102992), a 21-carbon long-chain fatty alcohol. It is classified as a lipid-like compound and an alkyl methanesulfonate. While specific experimental data for this compound is scarce, its chemical nature suggests its utility as an alkylating agent or a synthetic intermediate in organic and medicinal chemistry. Its long alkyl chain imparts significant lipophilicity. The biological activity of its precursor, 1-heneicosanol, against various microbes suggests that heneicosyl methane sulfonate may have been synthesized for evaluation as a potential therapeutic agent with modified properties. This document provides an overview of its known characteristics, a hypothetical synthesis protocol, and inferred potential applications based on the chemistry of its functional groups.
Chemical and Physical Properties
Quantitative data for heneicosyl methane sulfonate is not widely reported. The following table summarizes known and inferred properties.
| Property | Value | Source | Notes |
| CAS Number | 623171-54-0 | [Multiple] | - |
| Molecular Formula | C₂₂H₄₆O₃S | --INVALID-LINK--[1] | - |
| Molecular Weight | 390.66 g/mol | --INVALID-LINK--[1] | - |
| Synonyms | 1-Heneicosanol, methanesulfonate | --INVALID-LINK--[1][2] | - |
| Physical State | Solid (Inferred) | - | Based on the long C21 alkyl chain, similar to 1-heneicosanol. |
| Solubility | Insoluble in water (Inferred); Soluble in nonpolar organic solvents (e.g., DCM, Toluene, Hexanes) (Inferred) | - | Typical for long-chain lipid-like molecules. |
| Classification | Ester, Alkyl Methanesulfonate, Lipid | [Multiple] | Sold as a biochemical assay reagent for research purposes.[1][3] |
Synthesis of Heneicosyl Methane Sulfonate
Alkyl methanesulfonates (mesylates) are typically synthesized from the corresponding alcohol via reaction with methanesulfonyl chloride in the presence of a non-nucleophilic base. The following represents a standard, detailed protocol for this transformation, adapted for the synthesis of heneicosyl methane sulfonate from 1-heneicosanol.
Hypothetical Experimental Protocol: Mesylation of 1-Heneicosanol
Materials:
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1-Heneicosanol (1.0 eq)
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Methanesulfonyl Chloride (MsCl, 1.2 eq)
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Triethylamine (B128534) (TEA, 1.5 eq) or Diisopropylethylamine (DIPEA)
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Anhydrous Dichloromethane (DCM)
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Deionized Water
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Saturated Sodium Bicarbonate (NaHCO₃) solution
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Brine (Saturated NaCl solution)
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Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)
Procedure:
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Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve 1-heneicosanol (1.0 eq) in anhydrous DCM to a concentration of approximately 0.2 M.
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Cooling: Equip the flask with a magnetic stirrer and cool the solution to 0 °C using an ice-water bath.
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Base Addition: Add triethylamine (1.5 eq) to the stirred solution.
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Mesylation: Slowly add methanesulfonyl chloride (1.2 eq) dropwise to the reaction mixture. Maintain the temperature at 0 °C during the addition.
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Reaction Monitoring: Allow the reaction to stir at 0 °C for 2-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the starting alcohol. If the reaction is sluggish, it can be allowed to warm to room temperature.
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Workup - Quenching: Once the reaction is complete, dilute the mixture with cold deionized water and transfer it to a separatory funnel.
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Workup - Extraction: Separate the organic layer. Wash the organic layer sequentially with:
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Cold 1 M HCl (to remove excess TEA)
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Saturated NaHCO₃ solution (to neutralize any remaining acid)
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Brine
-
-
Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude heneicosyl methane sulfonate.
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Purification (Optional): If necessary, the product can be further purified by column chromatography on silica (B1680970) gel, typically using a gradient of ethyl acetate (B1210297) in hexanes.
Synthesis Workflow Diagram
Caption: General workflow for the synthesis of Heneicosyl Methane Sulfonate.
Potential Biological Activity and Applications
Inferred Biological Rationale
Direct biological activity data for heneicosyl methane sulfonate is not available. However, its structure provides clues to its potential applications in drug development and chemical biology.
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Precursor Activity: The alcohol precursor, 1-heneicosanol, has been isolated from Senecio coluhuapiensis and demonstrated antimicrobial and antifungal properties. It showed activity against Staphylococcus aureus, Pseudomonas aeruginosa, Candida albicans, and Candida krusei at a concentration of 250 µg/ml.[4] It also inhibited the phytopathogenic fungus Botrytis cinerea.[4]
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Role of the Methanesulfonate Group: The methanesulfonate (mesylate) group is an excellent leaving group in nucleophilic substitution reactions.[5][6] Consequently, alkyl methanesulfonates are potent alkylating agents . In a biological context, such compounds can covalently modify nucleophilic sites on biomolecules like DNA and proteins.[2][7] This mechanism is the basis for several anticancer drugs.
It is plausible that heneicosyl methane sulfonate was synthesized to serve as a more reactive, lipophilic analogue of 1-heneicosanol. The long alkyl chain would facilitate interaction with and insertion into lipid membranes, while the reactive mesylate group could then alkylate nearby cellular targets.
Potential Research Applications
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Antimicrobial/Antifungal Research: As a potential membrane-disrupting alkylating agent, it could be screened for enhanced activity against the same panel of microbes as its parent alcohol.
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Cancer Research: Many alkylating agents exhibit cytotoxicity and are investigated as potential chemotherapy agents.[8]
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Chemical Biology Probe: The compound could be used as a tool to identify novel protein or lipid targets within a cell, leveraging its lipophilicity and reactive handle.
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Intermediate in Organic Synthesis: It can serve as a precursor for introducing the 21-carbon heneicosyl group into other molecules via Sₙ2 reactions.
Logical Relationship Diagram
Caption: Conceptual pathway from precursor activity to potential research applications.
References
- 1. organic-synthesis.com [organic-synthesis.com]
- 2. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
- 3. benchchem.com [benchchem.com]
- 4. Synthesis of Mesylates From Alcohols - [www.rhodium.ws] [chemistry.mdma.ch]
- 5. masterorganicchemistry.com [masterorganicchemistry.com]
- 6. Khan Academy [khanacademy.org]
- 7. Methyl methanesulfonate - Wikipedia [en.wikipedia.org]
- 8. Methyl Methanesulfonate | C2H6O3S | CID 4156 - PubChem [pubchem.ncbi.nlm.nih.gov]
